Cas no 1701838-43-8 (1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane)

• Product Name: 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane
• CAS No: 1701838-43-8
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 5925358
• PubChem ID: 103490007
• Update Time: 2025-07-22

1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane
• 1-[(1-ethoxypropan-2-yl)oxy]-2-iodocyclohexane
• 1701838-43-8
• EN300-1134769

• Inchi： 1S/C11H21IO2/c1-3-13-8-9(2)14-11-7-5-4-6-10(11)12/h9-11H,3-8H2,1-2H3
• InChI Key： MPAHYBXGQPSSBQ-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OC(C)COCC

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane

Professional Introduction to 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane (CAS No. 1701838-43-8)

1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane, with the CAS number 1701838-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both an iodocyclohexane moiety and an ethoxypropan-2-yl group, which contribute to its reactivity and utility in multiple synthetic pathways.

The iodocyclohexane component in this compound is particularly noteworthy due to its role as a halogenated aromatic ring system. Halogenated cyclohexanes are widely used in medicinal chemistry as they can undergo various transformations, including cross-coupling reactions, which are essential for constructing complex molecular architectures. The presence of the iodine atom at the 2-position of the cyclohexane ring enhances its reactivity, making it a valuable precursor for further functionalization.

In recent years, there has been a growing interest in the development of novel methodologies for constructing heterocyclic compounds, which are prevalent in many pharmacologically active agents. The ethoxypropan-2-yl group in 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane introduces a flexible alkoxy side chain that can influence the electronic properties and steric environment of the molecule. This feature makes it particularly useful in designing molecules with specific biological activities, such as those targeting enzyme inhibition or receptor binding.

The synthesis of 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane typically involves multi-step organic transformations, starting from commercially available precursors. One common approach involves the introduction of an iodine atom into a cyclohexane ring followed by selective alkylation or etherification to incorporate the ethoxypropan-2-yl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and regioselectivity in these transformations.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. For instance, derivatives of this molecule have been explored as intermediates in the synthesis of liquid crystals and organic semiconductors due to their ability to form stable and ordered structures. Additionally, modifications of the ethoxypropan-2-yl group can lead to compounds with enhanced solubility or bioavailability, making them more suitable for use in drug formulations.

Recent research has highlighted the utility of 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane in the development of novel therapeutic agents. Studies have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The ability to functionalize both the cyclohexane ring and the alkoxy side chain provides chemists with a high degree of flexibility in designing molecules with tailored biological activities.

The compound's reactivity also makes it a valuable tool for exploring new synthetic pathways. For example, transition-metal-catalyzed reactions have been used to introduce diverse functional groups into the molecule, leading to libraries of derivatives with unique properties. These libraries can then be screened for biological activity using high-throughput screening techniques, allowing for rapid identification of promising lead compounds.

In conclusion, 1-(1-ethoxypropan-2-yl)oxy-2-iodocyclohexane (CAS No. 1701838-43-8) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further.